(-)-3-Carene

• CAS No.: 13466-78-9
• Product Name: (-)-3-Carene
• Molecular Formula: C10H16
• Molecular Weight: 136.23 g/mol
• IUPAC Name: 3,7,7-trimethylbicyclo[4.1.0]hept-3-ene
• Standard InChI: InChI=1S/C10H16/c1-7-4-5-8-9(6-7)10(8,2)3/h4,8-9H,5-6H2,1-3H3
• Standard InChIKey: BQOFWKZOCNGFEC-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC[C@H]2[C@@H](C1)C2(C)C
• SMILES: CC1=CCC2C(C1)C2(C)C
• Canonical SMILES: CC1=CCC2C(C1)C2(C)C
• Boiling Point: 338 °F at 760 mm Hg (USCG, 1999); 170.0 °C; 175-178°C
• Density: 0.86 at 68 °F (USCG, 1999); 0.860-0.868; 0.86
• Melting Point: 25 °C; <25°C
• Physical Description: Carene is a colorless liquid with a sweet, turpentine-like odor. Floats on water. (USCG, 1999); Solid; Colourless to light pale liquid; fruity aroma; Liquid
• Description: Alpha-Carene, also known as 3-carene or delta-car-3-ene, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Alpha-Carene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Carene has been primarily detected in feces. Within the cell, Alpha-carene is primarily located in the membrane (predicted from logP) and cytoplasm. Alpha-Carene can be biosynthesized from carane. Alpha-Carene is a sweet, citrus, and lemon tasting compound that can be found in a number of food items such as ginger, blackcurrant, orange bell pepper, and tarragon. This makes Alpha-carene a potential biomarker for the consumption of these food products.; Carene is a colorless liquid with a sweet, turpentine-like odor. Floats on water. (USCG, 1999); Car-3-ene is a monoterpene. It derives from a hydride of a carane.
• Solubility: Insoluble in water; soluble in benzene, pet ether; Slightly soluble (in ethanol)
• Synonyms: (+)-3-carene; 3-carene; 3-carene, (R)-isomer; 3-carene, (S)-(cis)-isomer; delta(3)-carene; delta-3-carene; delta3-carene
• PubChem Compound: 26049
• Last Modified: Dec 23 2021